Cas no 828920-69-0 (2-Thiophenecarboxamide, N-(5-amino-4-chloro-2-thiazolyl)-)

2-Thiophenecarboxamide, N-(5-amino-4-chloro-2-thiazolyl)- structure
828920-69-0 structure
Product name:2-Thiophenecarboxamide, N-(5-amino-4-chloro-2-thiazolyl)-
CAS No:828920-69-0
MF:C8H6ClN3OS2
MW:259.735737323761
CID:680845
PubChem ID:71416811

2-Thiophenecarboxamide, N-(5-amino-4-chloro-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxamide, N-(5-amino-4-chloro-2-thiazolyl)-
    • N-(5-amino-4-chloro-1,3-thiazol-2-yl)thiophene-2-carboxamide
    • DTXSID70836171
    • 828920-69-0
    • Inchi: InChI=1S/C8H6ClN3OS2/c9-5-6(10)15-8(11-5)12-7(13)4-2-1-3-14-4/h1-3H,10H2,(H,11,12,13)
    • InChI Key: YKNILWCFESYIEM-UHFFFAOYSA-N
    • SMILES: C1=CSC(=C1)C(=O)NC2=NC(=C(S2)N)Cl

Computed Properties

  • Exact Mass: 258.9640819g/mol
  • Monoisotopic Mass: 258.9640819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 125Ų

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